Cas no 53841-01-3 (1,3-Dioxane,4,4,6-trimethyl-2-(1-methylethyl)-, cis- (9CI))

• Product Name: 1,3-Dioxane,4,4,6-trimethyl-2-(1-methylethyl)-, cis- (9CI)
• CAS No: 53841-01-3
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 384079
• PubChem ID: 283988
• Update Time: 2025-04-19

1,3-Dioxane,4,4,6-trimethyl-2-(1-methylethyl)-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,4,4,6-trimethyl-2-(1-methylethyl)-, cis- (9CI)
• 4,4,6-trimethyl-2-propan-2-yl-1,3-dioxane
• 4,4,6-trimethyl-2-(propan-2-yl)-1,3-dioxane
• AC1L5ZUR
• AC1Q6ZDN
• AR-1F7600
• NSC139448
• NSC-139448
• NSC193327
• NSC-193327
• 53841-01-3
• DTXSID70300862

• Inchi： 1S/C10H20O2/c1-7(2)9-11-8(3)6-10(4,5)12-9/h7-9H,6H2,1-5H3
• InChI Key： CTWWMRDOMMKHMV-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)OC(C)CC1(C)C

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.865
• Boiling Point: 188.5°Cat760mmHg
• Flash Point: 65°C
• Refractive Index: 1.412
• PSA: 18.46
• LogP: 2.57250